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Compound of Interest

Compound Name: Picrotoxin

Cat. No.: B1677862 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation and use of picrotoxin working solutions.

Picrotoxin is a potent non-competitive antagonist of the γ-aminobutyric acid (GABA) type A

(GABAᴀ) receptor, making it a critical tool in neuroscience research for studying inhibitory

neurotransmission.

Data Presentation
The following tables summarize essential quantitative data regarding the solubility and storage

of picrotoxin.

Table 1: Solubility of Picrotoxin

Solvent Maximum Solubility Reference

Dimethyl Sulfoxide (DMSO) ~30-100 mg/mL [1][2]

Ethanol ~15-100 mg/mL [1][2]

Dimethylformamide (DMF) ~30 mg/mL [1]

Water ~3-4 mg/mL (sparingly soluble) [3][4]

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL [1]

Table 2: Storage and Stability of Picrotoxin Solutions
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Form
Storage
Temperature

Duration Reference

Crystalline Solid -20°C ≥ 4 years [1]

Stock Solution in

DMSO/Ethanol
-20°C Up to 1 month [2][5]

Stock Solution in

DMSO/Ethanol
-80°C Up to 1 year [2]

Aqueous Working

Solution

Room Temperature or

4°C

Not recommended for

more than one day
[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Picrotoxin Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of picrotoxin in DMSO.

The molecular weight of picrotoxin is 602.59 g/mol .

Materials:

Picrotoxin powder (crystalline solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Chemical fume hood

Personal Protective Equipment (PPE): double nitrile gloves, lab coat, safety glasses[6][7]

Procedure:

Safety Precautions: Picrotoxin is a potent neurotoxin and is fatal if swallowed.[6][8] Handle

picrotoxin powder exclusively within a certified chemical fume hood or biosafety cabinet.[6]
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[7] Ensure appropriate PPE is worn at all times.

Calculation: To prepare 1 mL of a 100 mM stock solution, calculate the required mass of

picrotoxin:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 602.59 g/mol = 60.26 mg

Weighing: Carefully weigh 60.26 mg of picrotoxin powder and transfer it to a sterile tube. To

minimize handling of the powder, it is advisable to purchase picrotoxin in pre-weighed vials.

[6]

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the picrotoxin powder.

Dissolution: Securely cap the tube and vortex until the picrotoxin is completely dissolved.

Gentle warming or brief sonication can be used to facilitate dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to

avoid repeated freeze-thaw cycles.[2] Store the aliquots at -20°C for short-term storage (up

to one month) or at -80°C for long-term storage (up to one year).[2][5]

Protocol 2: Preparation of a 100 µM Picrotoxin Working Solution

This protocol describes the dilution of the 100 mM stock solution to a final working

concentration of 100 µM in an aqueous buffer (e.g., Artificial Cerebrospinal Fluid or Phosphate-

Buffered Saline).

Materials:

100 mM Picrotoxin stock solution in DMSO

Desired aqueous buffer (e.g., ACSF, PBS)

Sterile tubes

Procedure:
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Thawing: Thaw a single aliquot of the 100 mM picrotoxin stock solution at room

temperature.

Dilution Calculation (for 10 mL final volume):

Use the formula: C₁V₁ = C₂V₂

(100 mM) x V₁ = (100 µM) x (10 mL)

(100,000 µM) x V₁ = (100 µM) x (10 mL)

V₁ = (100 µM x 10 mL) / 100,000 µM = 0.01 mL = 10 µL

Preparation: Add 10 µL of the 100 mM picrotoxin stock solution to 9.99 mL of the desired

aqueous buffer.

Mixing: Gently vortex the solution to ensure it is thoroughly mixed.

Usage: Prepare the aqueous working solution fresh on the day of the experiment. It is not

recommended to store aqueous solutions of picrotoxin for more than one day.[1] The final

concentration of DMSO in this working solution is 0.1%.

Mandatory Visualization
Diagram 1: Experimental Workflow for Picrotoxin Solution Preparation
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Workflow for preparing picrotoxin stock and working solutions.
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Diagram 2: Signaling Pathway of Picrotoxin Action
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Picrotoxin non-competitively blocks the GABAᴀ receptor's chloride channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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